(1H-Indazol-6-yl)methanamine hydrochloride
Overview
Description
“(1H-Indazol-6-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C8H18ClN3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of “(1H-Indazol-6-yl)methanamine hydrochloride” is 183.64 . The InChI code for this compound is 1S/C8H9N3.ClH/c9-4-6-1-2-7-5-10-11-8(7)3-6;/h1-3,5H,4,9H2,(H,10,11);1H . The canonical SMILES representation is C1CC2CNNC2CC1CN.Cl .Physical And Chemical Properties Analysis
The compound has a molecular weight of 191.70 g/mol . It has a hydrogen bond donor count of 4 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 191.1189253 g/mol . The topological polar surface area of the compound is 50.1 Ų . The compound has a heavy atom count of 12 .Scientific Research Applications
Drug Development
The indazole moiety is a prominent feature in medicinal chemistry due to its prevalence in compounds with significant pharmacological activity. “(1H-Indazol-6-yl)methanamine hydrochloride” can be utilized in the synthesis of various drugs, particularly those targeting the central nervous system (CNS). Its structure is conducive to crossing the blood-brain barrier, making it valuable for developing treatments for neurological disorders .
Cancer Research
Indazole derivatives have been studied for their antiproliferative properties against various cancer cell lines. The compound could serve as a precursor in synthesizing N-phenyl-1H-indazole-1-carboxamides, which have shown promise in inhibiting the growth of tumor cells in clinical isolates of cancers such as leukemia and melanoma .
Organic Synthesis
As a versatile chemical compound, “(1H-Indazol-6-yl)methanamine hydrochloride” is used in organic synthesis. It can act as a building block for creating complex molecules, particularly in constructing heterocyclic compounds that are prevalent in many pharmaceuticals.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of (1H-Indazol-6-yl)methanamine hydrochloride are CHK1 and CHK2 kinases, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .
Mode of Action
(1H-Indazol-6-yl)methanamine hydrochloride acts by inhibiting, regulating, and/or modulating the activity of CHK1, CHK2, and SGK kinases . This interaction leads to changes in the cell cycle progression and DNA damage response .
Biochemical Pathways
The compound affects the CHK1-, CHK2-, and SGK-related pathways . The downstream effects include alterations in cell cycle progression, DNA repair mechanisms, and cell volume regulation .
Result of Action
The molecular and cellular effects of (1H-Indazol-6-yl)methanamine hydrochloride’s action include changes in cell cycle progression, DNA repair mechanisms, and cell volume regulation . These changes can potentially lead to the treatment of diseases induced by CHK1, CHK2, and SGK, such as cancer .
Action Environment
The action, efficacy, and stability of (1H-Indazol-6-yl)methanamine hydrochloride can be influenced by various environmental factors. For instance, the compound should be stored in a refrigerator to maintain its stability . Additionally, safety precautions should be taken to avoid dust formation and inhalation of the compound .
properties
IUPAC Name |
1H-indazol-6-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3.ClH/c9-4-6-1-2-7-5-10-11-8(7)3-6;/h1-3,5H,4,9H2,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVHQOHFFJXFXBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CN)NN=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743829 |
Source
|
| Record name | 1-(1H-Indazol-6-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1H-Indazol-6-yl)methanamine hydrochloride | |
CAS RN |
943845-79-2 |
Source
|
| Record name | 1-(1H-Indazol-6-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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